N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-methylbenzoate
• InChI: InChI=1S/C14H13N3O2/c1-10-6-2-3-7-11(10)14(18)19-17-13(15)12-8-4-5-9-16-12/h2-9H,1H3,(H2,15,17)
• InChI Key: HCOUDCNOSVEMFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)ON=C(C2=CC=CC=N2)N
• Isomeric SMILES: CC1=CC=CC=C1C(=O)O/N=C(/C2=CC=CC=N2)\N
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide, also known as MPPI, is a chemical compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide works by binding to the active site of enzymes and inhibiting their activity. It has been shown to be selective for certain enzymes, making it a useful tool for studying the activity of specific enzymes in cells.
Biochemical and Physiological Effects:
N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide has been shown to have a low toxicity profile and is generally well-tolerated in cells. It has been shown to inhibit the growth of certain cancer cells and may have potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide is its selectivity for certain enzymes, making it a useful tool for studying the activity of specific enzymes in cells. However, its use as a therapeutic agent may be limited by its low potency and the need for further optimization.

Future Directions

For N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide research include the development of more potent analogs for use as therapeutic agents, the exploration of its potential as a diagnostic tool for cancer, and the identification of new enzymes that may be targeted by N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide. Additionally, further studies are needed to fully understand the mechanism of action of N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide and its potential effects on other cellular processes.

Synthesis Methods

N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide can be synthesized using a variety of methods, including the reaction of 2-pyridinecarboximidamide with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. Other methods include the reaction of 2-pyridinecarboximidamide with 2-methylbenzoyl isocyanate or the reaction of 2-pyridinecarboximidamide with 2-methylbenzoyl azide.

Scientific Research Applications

N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide has been studied for its potential use as a fluorescent probe for imaging the activity of enzymes such as proteases and kinases. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.